Cas no 2172533-45-6 (1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol)

• Product Name: 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol
• CAS No: 2172533-45-6
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5788779
• PubChem ID: 165599492
• Update Time: 2025-06-07

1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclopentyl)-4-methylcycloheptan-1-ol
• 2172533-45-6
• EN300-1647568
• 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol

• Inchi： 1S/C13H25NO/c1-11-5-4-9-13(15,10-6-11)12(14)7-2-3-8-12/h11,15H,2-10,14H2,1H3
• InChI Key： UMLCYEVLYLGYDX-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C1(CCCC1)N

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol

Introduction to 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol (CAS No. 2172533-45-6)

1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol, identified by the CAS number 2172533-45-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cycloalkyl and amino functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of this molecule, featuring a cyclopentylamine moiety linked to a cycloheptane backbone with a methyl substituent, makes it an intriguing candidate for further investigation in drug discovery and development.

The synthesis and characterization of 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol have been subjects of considerable interest due to its structural complexity and the potential for diverse biological interactions. The presence of both aromatic and aliphatic rings in its structure suggests that it may exhibit properties such as lipophilicity, solubility, and metabolic stability, which are critical factors in the design of pharmaceutical agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in various research applications.

In the realm of medicinal chemistry, 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol has been explored for its potential pharmacological effects. Studies have indicated that compounds with similar structural features may interact with specific biological targets, leading to therapeutic benefits. For instance, the cycloalkylamine group is known to be present in several bioactive molecules that modulate neurotransmitter systems or influence enzyme activity. The methyl substituent on the cycloheptane ring may further enhance the compound's binding affinity or selectivity towards certain receptors or enzymes.

Recent research has highlighted the importance of 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol in the development of novel therapeutic agents. Preclinical studies have demonstrated that derivatives of this compound may exhibit properties such as analgesic, anti-inflammatory, or anxiolytic effects. These findings are particularly promising given the increasing demand for alternative treatments that offer improved efficacy and reduced side effects compared to existing medications. The structural diversity inherent in this molecule allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, making it a versatile scaffold for drug design.

The chemical synthesis of 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced techniques such as catalytic hydrogenation, nucleophilic substitution, and functional group transformations are commonly employed to construct the desired framework. The use of chiral auxiliaries or asymmetric catalysts ensures high enantiomeric purity, which is crucial for biological activity. The scalability of these synthetic routes is also a key consideration for industrial applications, where large quantities of the compound may be needed for clinical trials or commercial production.

The spectroscopic and analytical characterization of 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol is essential for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed information about the molecular structure and chemical environment. High-performance liquid chromatography (HPLC) is used to assess purity and isolate impurities, ensuring that the compound meets stringent quality standards before being used in biological assays.

In conclusion, 1-(1-Aminocyclopentyl)-4-methylcycloheptan-1-ol (CAS No. 2172533-45-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological applications. Ongoing research continues to uncover new insights into its pharmacological properties and synthetic pathways, positioning it as a valuable asset in the quest for novel therapeutic interventions. As our understanding of molecular interactions evolves, compounds like this one will play an increasingly important role in addressing unmet medical needs.